Cas no 2138176-05-1 (2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid)

• Product Name: 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid
• CAS No: 2138176-05-1
• MF: C₂₁H₂₀FNO₄
• MW: 369.386209487915
• CID: 6440139
• PubChem ID: 165452018
• Update Time: 2025-05-20

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138176-05-1
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid
• EN300-743869

• Inchi： 1S/C21H20FNO4/c22-18-9-10-23(19(18)11-20(24)25)21(26)27-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-19H,9-12H2,(H,24,25)
• InChI Key： YWKVWKQGQLRRMA-UHFFFAOYSA-N
• SMILES： FC1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1CC(=O)O

Computed Properties

• Exact Mass: 369.13763628g/mol
• Monoisotopic Mass: 369.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid

Introduction to 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid (CAS No. 2138176-05-1) in Modern Chemical and Pharmaceutical Research

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid, identified by its CAS number 2138176-05-1, represents a significant compound in the realm of advanced chemical synthesis and pharmaceutical development. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of a fluoropyrrolidinyl moiety and a fluorenylmethoxycarbonyl group suggests a high degree of functional diversity, making it a valuable candidate for further exploration.

The compound's structural design incorporates elements that are highly relevant to contemporary pharmaceutical research. The fluorine atom in the pyrrolidinyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This feature aligns with the growing trend in medicinal chemistry towards the development of fluorinated analogs, which exhibit improved pharmacokinetic profiles. The fluorenylmethoxycarbonyl (Fmoc) protecting group further underscores its utility in peptide synthesis and proteomics, where such groups are commonly employed to safeguard reactive amine functionalities during chemical modifications.

In recent years, there has been a surge in research focused on the development of novel scaffolds that can modulate biological pathways with high specificity. The 3-fluoropyrrolidin-2-yl component of this compound hints at its potential role in targeting neurological and cardiovascular diseases, areas where fluorinated heterocycles have shown promise. For instance, studies have demonstrated that fluorinated pyrrolidines can act as potent inhibitors of enzymes involved in disease progression, such as kinases and proteases. The acetic acid moiety at the terminal position not only contributes to the molecule's solubility but also provides a site for further derivatization, enabling the creation of diverse pharmacophores.

The synthesis of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid (CAS No. 2138176-05-1) involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and pharmaceutical innovation. Key steps include the introduction of the fluorenylmethoxycarbonyl group, which is typically achieved through amide bond formation with an Fmoc-chloroformate derivative. This step is critical for protecting the amine functionality during subsequent synthetic steps. Subsequent modifications involve nucleophilic substitution reactions to install the 3-fluoropyrrolidin-2-yl moiety, which requires careful control of reaction conditions to ensure high yield and purity.

The structural complexity of this compound also presents opportunities for exploring its role in multidisciplinary fields such as materials science and polymer chemistry. The rigid framework provided by the fluorene core can be leveraged to develop novel polymers with tailored properties, such as enhanced thermal stability or luminescence. Additionally, the presence of both polar (e.g., carboxylic acid) and non-polar (e.g., fluorene) regions makes it a candidate for designing amphiphilic molecules that could find applications in drug delivery systems.

From a computational chemistry perspective, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid offers a rich dataset for studying molecular interactions. Advanced modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, can be employed to elucidate its behavior in different environments. These studies not only provide insights into its potential biological activity but also aid in optimizing synthetic routes by predicting reaction outcomes before experimental trials.

The compound's relevance extends to therapeutic applications where precision is paramount. For example, in oncology research, fluorinated pyrrolidines have been investigated for their ability to disrupt cancer cell proliferation by inhibiting key signaling pathways. The Fmoc group, while primarily used for peptide synthesis, can also be incorporated into larger molecules as a structural anchor or linker, facilitating targeted drug delivery strategies. Such approaches are particularly promising in personalized medicine, where compounds are tailored to individual patient profiles.

In conclusion,2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-fluoropyrrolidin-2-yl)acetic acid (CAS No. 2138176-05-1) stands as a testament to the ingenuity of modern chemical research. Its multifaceted structure offers avenues for exploration across multiple disciplines, from drug discovery to materials science. As our understanding of molecular interactions deepens, compounds like this will continue to play pivotal roles in advancing scientific knowledge and developing innovative solutions to complex challenges.